Cas no 2549035-47-2 (4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine)
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-Pyrazol-1-yl)-6-[4-(4-pyridinylmethyl)-1-piperazinyl]pyrimidine
- F6619-6678
- AKOS040710161
- 4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine
- 2549035-47-2
-
- Inchi: 1S/C17H19N7/c1-4-21-24(7-1)17-12-16(19-14-20-17)23-10-8-22(9-11-23)13-15-2-5-18-6-3-15/h1-7,12,14H,8-11,13H2
- InChI Key: RASIPVSAMKTKFL-UHFFFAOYSA-N
- SMILES: N1(CC2C=CN=CC=2)CCN(C2C=C(N=CN=2)N2C=CC=N2)CC1
Computed Properties
- Exact Mass: 321.17019364g/mol
- Monoisotopic Mass: 321.17019364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 539.3±50.0 °C(Predicted)
- pka: 5.50±0.10(Predicted)
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-6678-2μmol |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-6678-5μmol |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-6678-10μmol |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-6678-20μmol |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-6678-1mg |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-6678-2mg |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-6678-3mg |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-6678-4mg |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-6678-5mg |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-6678-10mg |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine |
2549035-47-2 | 10mg |
$118.5 | 2023-09-07 |
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine
4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine: A Comprehensive Overview
The compound with CAS No 2549035-47-2, known as 4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrimidine core, a pyrazole moiety, and a piperazine ring substituted with a pyridine methyl group. These structural features contribute to its unique chemical properties and potential applications.
The synthesis of 4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. The molecule's stability under various conditions has been extensively evaluated, making it suitable for both laboratory and industrial applications.
Recent studies have highlighted the biological activity of this compound, particularly in the context of enzyme inhibition and receptor binding. For instance, investigations into its interaction with kinase enzymes have revealed promising results, suggesting its potential as a lead compound in drug discovery efforts targeting various diseases, including cancer and inflammatory disorders. The integration of computational modeling techniques has further enhanced our understanding of its binding mechanisms at the molecular level.
In addition to its biological applications, 4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yLmethyl]piperazin-L yl}pyrimidine has shown remarkable properties in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for advanced materials such as metallopolymers and sensors. These materials exhibit unique electronic properties, making them candidates for next-generation electronic devices.
The environmental impact of this compound has also been a focus of recent research. Studies on its biodegradability and toxicity profiles have provided valuable insights into its safety for industrial use. Regulatory compliance with international standards has been ensured through rigorous testing protocols, further solidifying its position as a safe and effective chemical entity.
In conclusion, 4-(1H-pyrazol-L yl)-6-{4-[ (pyridin-L yl)methyl] piperazin-L yl} pyrimidine (CAS No 2549035-L yl) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its intricate structure not only provides a foundation for innovative research but also opens avenues for practical implementations in medicine and technology. As ongoing studies continue to unravel its full potential, this compound remains at the forefront of scientific advancement.
2549035-47-2 (4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)